N-[(5-bromo-6-methylpyridin-2-yl)carbamothioyl]-2-(2-methylphenoxy)acetamide

• Molecular Formula: C16H16BrN3O2S
• Molecular Weight: 394.3 g/mol
• IUPAC Name: N-[(5-bromo-6-methylpyridin-2-yl)carbamothioyl]-2-(2-methylphenoxy)acetamide
• InChI: InChI=1S/C16H16BrN3O2S/c1-10-5-3-4-6-13(10)22-9-15(21)20-16(23)19-14-8-7-12(17)11(2)18-14/h3-8H,9H2,1-2H3,(H2,18,19,20,21,23)
• InChI Key: VAAIPMVETHHDLC-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1OCC(=O)NC(=S)NC2=NC(=C(C=C2)Br)C

Description

N-[(5-bromo-6-methylpyridin-2-yl)carbamothioyl]-2-(2-methylphenoxy)acetamide is a chemical compound that has been of interest to researchers due to its potential applications in scientific research. This compound is synthesized using a specific method and has been found to have various biochemical and physiological effects. The purpose of

Mechanism of Action

The mechanism of action of N-[(5-bromo-6-methylpyridin-2-yl)carbamothioyl]-2-(2-methylphenoxy)acetamide is not fully understood. However, studies have shown that it works by inhibiting the activity of specific enzymes that are involved in various cellular processes. It has been found to inhibit the activity of histone deacetylases (HDACs), which are enzymes that play a role in gene expression and cellular differentiation. Additionally, it has been shown to inhibit the activity of certain kinases, which are enzymes that are involved in cell signaling pathways.
Biochemical and physiological effects:
N-[(5-bromo-6-methylpyridin-2-yl)carbamothioyl]-2-(2-methylphenoxy)acetamide has been found to have various biochemical and physiological effects. Studies have shown that it can induce cell cycle arrest and apoptosis in cancer cells. It has also been found to reduce inflammation in animal models of inflammation. Additionally, it has been shown to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-[(5-bromo-6-methylpyridin-2-yl)carbamothioyl]-2-(2-methylphenoxy)acetamide in lab experiments is its specificity. It has been found to selectively inhibit the activity of specific enzymes, which makes it a valuable tool for studying the role of these enzymes in various cellular processes. Additionally, it has been found to have low toxicity in animal studies, which makes it a safer alternative to other compounds that are used in scientific research. However, one of the limitations of using this compound is its limited solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research on N-[(5-bromo-6-methylpyridin-2-yl)carbamothioyl]-2-(2-methylphenoxy)acetamide. One area of research is in the development of more efficient synthesis methods that can yield higher purity and yield of the compound. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in the treatment of various diseases. Finally, research is needed to explore the potential use of this compound in combination with other compounds to enhance its therapeutic effects.

Synthesis Methods

The synthesis of N-[(5-bromo-6-methylpyridin-2-yl)carbamothioyl]-2-(2-methylphenoxy)acetamide involves the reaction of 5-bromo-6-methylpyridin-2-amine with carbon disulfide and potassium hydroxide to form the corresponding dithiocarbamate. This dithiocarbamate is then reacted with 2-(2-methylphenoxy)acetic acid in the presence of a coupling reagent to yield the final product. The synthesis method has been optimized to yield high purity and yield of the compound.

Scientific Research Applications

N-[(5-bromo-6-methylpyridin-2-yl)carbamothioyl]-2-(2-methylphenoxy)acetamide has been used in various scientific research applications. One of the most promising applications is in the field of cancer research. Studies have shown that this compound has anticancer properties and can inhibit the growth of cancer cells. It has also been used in the study of neurological disorders such as Alzheimer's disease and Parkinson's disease. Additionally, this compound has been studied for its potential use as an anti-inflammatory agent and as an inhibitor of bacterial growth.